Desethyl Sildenafil
Desethyl Sildenafil
Brand Name:
Vulcanchem
CAS No.:
139755-91-2
VCID:
VC0120388
InChI:
InChI=1S/C20H26N6O4S/c1-4-5-15-17-18(25(3)23-15)20(28)22-19(21-17)14-12-13(6-7-16(14)27)31(29,30)26-10-8-24(2)9-11-26/h6-7,12,21H,4-5,8-11H2,1-3H3,(H,22,28)/b19-14+
SMILES:
CCCC1=NN(C2=C1NC(=C3C=C(C=CC3=O)S(=O)(=O)N4CCN(CC4)C)NC2=O)C
Molecular Formula:
C20H26N6O4S
Molecular Weight:
446.5 g/mol
Desethyl Sildenafil
CAS No.: 139755-91-2
Reference Standards
VCID: VC0120388
Molecular Formula: C20H26N6O4S
Molecular Weight: 446.5 g/mol
| CAS No. | 139755-91-2 |
|---|---|
| Product Name | Desethyl Sildenafil |
| Molecular Formula | C20H26N6O4S |
| Molecular Weight | 446.5 g/mol |
| IUPAC Name | (5E)-1-methyl-5-[3-(4-methylpiperazin-1-yl)sulfonyl-6-oxocyclohexa-2,4-dien-1-ylidene]-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one |
| Standard InChI | InChI=1S/C20H26N6O4S/c1-4-5-15-17-18(25(3)23-15)20(28)22-19(21-17)14-12-13(6-7-16(14)27)31(29,30)26-10-8-24(2)9-11-26/h6-7,12,21H,4-5,8-11H2,1-3H3,(H,22,28)/b19-14+ |
| Standard InChIKey | KAEICQYZBAMCKD-XMHGGMMESA-N |
| Isomeric SMILES | CCCC1=NN(C2=C1N/C(=C\3/C=C(C=CC3=O)S(=O)(=O)N4CCN(CC4)C)/NC2=O)C |
| SMILES | CCCC1=NN(C2=C1NC(=C3C=C(C=CC3=O)S(=O)(=O)N4CCN(CC4)C)NC2=O)C |
| Canonical SMILES | CCCC1=NN(C2=C1NC(=C3C=C(C=CC3=O)S(=O)(=O)N4CCN(CC4)C)NC2=O)C |
| Synonyms | 5-[2-Hydroxy-5-(4-methylpiperazinylsulphonyl)phenyl]1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyramidin-7-one; 5-[2-Hydroxy-5-[[4-(methyl)-1-piperazinyl]sulfonyl]phenyl]-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidin-7-one; |
| PubChem Compound | 21250748 |
| Last Modified | Nov 14 2021 |
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